9-Octadecenoic acid (Z)-, ester with 2,2-bis(hydroxymethyl)-1,3-propanediol
9-Octadecenoic acid (Z)-, ester with 2,2-bis(hydroxymethyl)-1,3-propanediol
Brand Name:
Vulcanchem
CAS No.:
12772-47-3
VCID:
VC0083901
InChI:
InChI=1S/C18H34O2.C5H12O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;6-1-5(2-7,3-8)4-9/h9-10H,2-8,11-17H2,1H3,(H,19,20);6-9H,1-4H2/b10-9-;
SMILES:
CCCCCCCCC=CCCCCCCCC(=O)O.C(C(CO)(CO)CO)O
Molecular Formula:
C23H44O5
Molecular Weight:
418.6 g/mol
9-Octadecenoic acid (Z)-, ester with 2,2-bis(hydroxymethyl)-1,3-propanediol
CAS No.: 12772-47-3
Main Products
VCID: VC0083901
Molecular Formula: C23H44O5
Molecular Weight: 418.6 g/mol
| CAS No. | 12772-47-3 |
|---|---|
| Product Name | 9-Octadecenoic acid (Z)-, ester with 2,2-bis(hydroxymethyl)-1,3-propanediol |
| Molecular Formula | C23H44O5 |
| Molecular Weight | 418.6 g/mol |
| IUPAC Name | 2,2-bis(hydroxymethyl)propane-1,3-diol;(Z)-octadec-9-enoic acid |
| Standard InChI | InChI=1S/C18H34O2.C5H12O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;6-1-5(2-7,3-8)4-9/h9-10H,2-8,11-17H2,1H3,(H,19,20);6-9H,1-4H2/b10-9-; |
| Standard InChIKey | ARWLNYJOVMFZNY-KVVVOXFISA-N |
| Isomeric SMILES | CCCCCCCC/C=C\CCCCCCCC(=O)O.C(C(CO)(CO)CO)O |
| SMILES | CCCCCCCCC=CCCCCCCCC(=O)O.C(C(CO)(CO)CO)O |
| Canonical SMILES | CCCCCCCCC=CCCCCCCCC(=O)O.C(C(CO)(CO)CO)O |
| PubChem Compound | 6436385 |
| Last Modified | Nov 11 2021 |
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